Cas no 114873-00-6 (Boc-2-fluoro-L-phenylalanine)

• Product Name: Boc-2-fluoro-L-phenylalanine
• CAS No: 114873-00-6
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• MDL: MFCD00672520
• CID: 63108
• PubChem ID: 2734496
• Update Time: 2025-06-08

Boc-2-fluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-2-fluoro-L-phenylalanine
• tert-Butoxycarbonyl-L-2-fluorophenylalanine
• BOC-L-2-Fluorophe
• (S)-N-BOC-2-FLUOROPHENYLALANINE
• Boc-L-2-Fluorophenylalanine
• Boc-L-Phe(2-F)-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoic acid
• Boc-2-(L)-fluorophenylalanine
• BOC-2-FLUORO-L-PHE
• Boc-L-2-Fluoro-phe-OH
• BOC-O-FLUORO-PHE-OH
• BOC-PHE(O-F)-OH
• RARECHEM BK PT 0020
• Boc-Phe(2-F)-OH
• (S)-BOC-2-Fluorophe
• Boc-o-fluoro-L-Phe-OH
• Boc-D-2-fluorophenylalanine
• (2S)-2-(tert-butoxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
• (2S)-3-(2-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2S)-2-[(tert-butoxy)carbonylamino]-3-(2-fluorophenyl)propanoic acid
• PubC
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-
• PubChem6121
• Boc-2-Fluoro-L-Phe-OH
• Boc-L-2-Fluoro phenylalanine
• N-Boc-o
• AM83330
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoate
• EN300-3365337
• AC-5824
• Boc-Phe(2-F)-OH, >=98.0% (TLC)
• MFCD00672520
• N10789
• AKOS015895340
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(2-FLUOROPHENYL)PROPANOIC ACID
• 114873-00-6
• N-alpha-t-Butyloxycarbonyl-L-2-fluorophenylalanine (Boc-L-Phe(2-F)-OH)
• A803255
• Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-
• NTWUXBKUDXGMHV-NSHDSACASA-N
• J-300398
• SCHEMBL1270141
• N-tert-Butoxycarbonyl-L-2-Fluoro Phenylalanine
• N-Boc-o-fluoro-L-phenylalanine
• DS-16137
• CS-W012251
• DTXSID00370336
• CHEMBL5306958
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-(2-fluorophenyl)propanoic acid

• MDL： MFCD00672520
• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-6-4-5-7-10(9)15/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： NTWUXBKUDXGMHV-NSHDSACASA-N
• SMILES： FC1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12200
• Monoisotopic Mass: 283.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: -1
• XLogP3: 3.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1918 (estimate)
• Melting Point: 92-98 °C
• Boiling Point: 427.3±40.0 °C at 760 mmHg
• Flash Point: 212.2±27.3 °C
• Refractive Index: 1.517
• PSA: 75.63000
• LogP: 2.73700
• Solubility: Not available
• Specific Rotation: 10 º (c=1,EtOAc)
• Optical Activity: [α]20/D +9±1°, c = 1% in ethyl acetate

Boc-2-fluoro-L-phenylalanine Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-2-fluoro-L-phenylalanine

Boc-2-Fluoro-L-Phenylalanine (CAS No. 114873-00-6): A Comprehensive Overview

Boc-2-Fluoro-L-Phenylalanine (CAS No. 114873-00-6) is a synthetic amino acid that has gained significant attention in the fields of medicinal chemistry and peptide synthesis. This compound is a fluorinated derivative of the natural amino acid L-phenylalanine, with a tert-butyloxycarbonyl (Boc) protecting group attached to the amino group. The introduction of the fluorine atom at the 2-position of the phenyl ring imparts unique properties to this molecule, making it a valuable tool in various research applications.

The Boc protecting group in Boc-2-Fluoro-L-Phenylalanine is widely used in peptide synthesis to prevent premature reactions and ensure controlled stepwise addition of amino acids. Once the desired peptide sequence is assembled, the Boc group can be selectively removed using acidic conditions, allowing for further functionalization or conjugation with other molecules. This versatility makes Boc-2-Fluoro-L-Phenylalanine an essential building block in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of fluorinated amino acids like Boc-2-Fluoro-L-Phenylalanine in enhancing the biological properties of peptides and proteins. Fluorine atoms are known for their ability to modulate conformational stability, hydrophobicity, and binding affinity, which can significantly impact the pharmacological properties of therapeutic peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that incorporating fluorinated amino acids into peptide sequences can improve their cell permeability and metabolic stability, making them more suitable for drug development.

In addition to its role in peptide synthesis, Boc-2-Fluoro-L-Phenylalanine has also found applications in the study of protein-protein interactions and enzyme inhibition. The fluorine atom can serve as a bioisostere for hydrogen, altering the electronic environment around the phenyl ring and influencing protein binding sites. This property has been exploited in the design of inhibitors for various enzymes, including proteases and kinases, which are key targets in many disease pathways.

The synthesis of Boc-2-Fluoro-L-Phenylalanine typically involves several steps, starting with the protection of L-phenylalanine using tert-butyloxycarbonyl chloride (Boc₂O). The protected amino acid is then subjected to selective fluorination at the 2-position of the phenyl ring, often using electrophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The final product is purified through chromatographic techniques to ensure high purity and yield.

The safety and handling of Boc-2-Fluoro-L-Phenylalanine should be conducted with standard laboratory precautions. While it is not classified as a hazardous material, it is important to follow good laboratory practices to avoid contamination and ensure accurate results. Proper storage conditions, such as keeping the compound dry and at room temperature, are recommended to maintain its stability and efficacy.

In conclusion, Boc-2-Fluoro-L-Phenylalanine (CAS No. 114873-00-6) is a versatile and valuable compound in modern medicinal chemistry and peptide synthesis. Its unique properties make it an important tool for researchers aiming to develop novel therapeutic agents and gain deeper insights into protein function and interactions. As research continues to advance, the applications of this compound are likely to expand further, contributing to significant advancements in both basic science and drug discovery.